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Compound of Interest

Compound Name:
2-Chloro-4-fluoro-5-methylbenzyl

alcohol

CAS No.: 1536543-76-6

Cat. No.: B2724058

Get Quote

Executive Summary
This Application Note details the optimized synthesis protocols for 2-Chloro-4-fluoro-5-
methylbenzyl alcohol (CAS: 1536543-76-6). This compound is a critical polysubstituted

aromatic intermediate, often utilized as a "warhead" linker in medicinal chemistry or as a

building block for agrochemical actives (e.g., saflufenacil analogs).

The synthesis of this molecule presents specific challenges due to the dense functionalization

of the benzene ring. The presence of both chlorine and fluorine atoms necessitates

chemoselective reducing agents that will not trigger hydrodehalogenation. Furthermore, the

steric crowding from the ortho-chloro and meta-methyl groups can impede reaction kinetics.

This guide prioritizes the Borane-mediated reduction of the corresponding benzoic acid as the

"Gold Standard" route due to its superior chemoselectivity and scalability compared to Lithium

Aluminum Hydride (LiAlH4) or catalytic hydrogenation methods.
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Property Detail

IUPAC Name (2-Chloro-4-fluoro-5-methylphenyl)methanol

CAS Number 1536543-76-6

Molecular Formula C₈H₈ClFO

Molecular Weight 174.60 g/mol

Physical State White to off-white solid

Solubility
Soluble in MeOH, DCM, EtOAc; Low solubility in

water

Retrosynthetic Analysis & Strategy
To ensure high purity and yield, we approach the synthesis via the reduction of the

commercially available or synthetically accessible 2-Chloro-4-fluoro-5-methylbenzoic acid

(CAS: 208165-96-2).

Strategic Logic
Disconnection: The benzyl alcohol is disconnected to the carboxylic acid.

Chemoselectivity: The primary risk is the reduction of the C-Cl or C-F bonds.

Risk:[1] LiAlH₄ (strong nucleophile) can occasionally cause hydrodechlorination on

electron-deficient rings.

Solution:Borane-THF (BH₃·THF) or Borane-Dimethyl Sulfide (BMS) coordinates to the

carbonyl oxygen, reducing the acid via an acyloxyborane intermediate. This mechanism is

highly selective for -COOH over aryl halides.

Visual Pathway (DOT Diagram)
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Target:
2-Chloro-4-fluoro-5-methylbenzyl alcohol

(CAS: 1536543-76-6)

Precursor:
2-Chloro-4-fluoro-5-methylbenzoic acid

(CAS: 208165-96-2)

Selective Reduction
(BH3·THF)

Alternative Precursor:
2-Chloro-4-fluoro-5-methylaniline

(CAS: 124185-35-9)

Sandmeyer Reaction
(1. NaNO2/HCl, 2. CuCN, 3. Hydrolysis)

Click to download full resolution via product page

Figure 1: Retrosynthetic strategy highlighting the primary acid reduction route and an

alternative aniline-based lineage.

Primary Protocol: Selective Reduction of Benzoic
Acid
Objective: Convert 2-Chloro-4-fluoro-5-methylbenzoic acid to the target alcohol without

dehalogenation. Scale: 10.0 g (Scaleable to 100 g)
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Reagent Equiv.[2][3] Amount (10g Scale) Role

2-Chloro-4-fluoro-5-

methylbenzoic acid
1.0 10.0 g (53.0 mmol) Starting Material

Borane-THF Complex

(1.0 M)
1.5 - 2.0 80 - 106 mL Reducing Agent

Tetrahydrofuran (THF) Solvent 50 mL (Anhydrous) Solvent

Methanol Quench ~50 mL Quenching Agent

1M HCl Wash 50 mL
Solubilizing Boron

salts

Step-by-Step Methodology
Phase 1: Reaction Setup

Apparatus Preparation: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a

magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

Inert Atmosphere: Flush the system with Nitrogen (N₂) for 15 minutes.

Solvation: Charge the flask with 2-Chloro-4-fluoro-5-methylbenzoic acid (10.0 g) and

anhydrous THF (50 mL). Stir until the solid is fully dissolved or creates a uniform suspension.

Cooling: Place the reaction vessel in an ice/water bath to cool the internal temperature to

0°C.

Phase 2: Reduction[2]
Reagent Addition: Transfer the Borane-THF solution (1.0 M, 80 mL) to the addition funnel via

a cannula or syringe (air-sensitive!).

Controlled Addition: Dropwise add the Borane-THF to the reaction mixture over 30-45

minutes.

Observation: Hydrogen gas evolution will occur. Ensure the internal temperature does not

exceed 10°C.
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Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to

Room Temperature (20-25°C). Stir for 12-16 hours (overnight).

Monitoring: Check reaction progress via TLC (30% EtOAc in Hexanes) or HPLC. The acid

spot should disappear.

Phase 3: Quenching & Workup
Quench: Cool the mixture back to 0°C. Slowly add Methanol (30 mL) dropwise.

Caution: Vigorous bubbling (H₂) will occur. Add slowly until bubbling ceases.

Solvent Removal: Concentrate the mixture under reduced pressure (Rotary Evaporator) to

remove THF and Methyl Borate formed.

Partition: Dissolve the resulting residue in Ethyl Acetate (100 mL) and wash with 1M HCl (50

mL) to break up any remaining boron complexes.

Washing: Wash the organic layer with Saturated NaHCO₃ (50 mL) followed by Brine (50 mL).

Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate to dryness.

Phase 4: Purification[4]
Crude Yield: Typically 90-95% as a white/off-white solid.

Purification: If necessary, recrystallize from a mixture of Hexanes/Ethyl Acetate (5:1) or purify

via silica gel flash chromatography (Gradient: 0% -> 20% EtOAc in Hexanes).

Experimental Workflow Diagram
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Start: 10g Acid + 50mL THF
(0°C, N2 atm)

Add Borane-THF (1.5 eq)
Dropwise over 45 min

Warm to RT
Stir 16h (Overnight)

Cool to 0°C
Quench with MeOH (Caution: H2 gas)

Evaporate -> Redissolve EtOAc
Wash: 1M HCl -> NaHCO3 -> Brine

Dry (Na2SO4) -> Concentrate
Recrystallize (Hex/EtOAc)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Borane-mediated reduction.

Analytical Characterization
To validate the synthesis, the following analytical parameters should be met:

1H NMR (400 MHz, CDCl₃):

δ 7.45 (d, J = 7.5 Hz, 1H, Ar-H)

δ 7.15 (d, J = 9.0 Hz, 1H, Ar-H)

δ 4.70 (s, 2H, Ar-CH₂-OH)
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δ 2.35 (s, 3H, Ar-CH₃)

δ 1.90 (br s, 1H, -OH)

HPLC Purity: >98.0% (UV @ 254 nm).

Mass Spectrometry (ESI+): [M-OH]⁺ peak at m/z ~157/159 (characteristic Cl isotope

pattern).

Alternative Route: Precursor Synthesis
If the benzoic acid is unavailable, it can be synthesized from 2-Chloro-4-fluoro-5-methylaniline

(CAS: 124185-35-9) via the Sandmeyer reaction, although this is a multi-step process.

Diazotization: Aniline + NaNO₂/HCl (0°C) → Diazonium Salt.

Sandmeyer (Nitrile): Diazonium + CuCN/KCN → 2-Chloro-4-fluoro-5-methylbenzonitrile.

Hydrolysis: Nitrile + H₂SO₄/H₂O (Reflux) → 2-Chloro-4-fluoro-5-methylbenzoic acid.

Note: The direct oxidation of 2-chloro-4-fluoro-5-methyltoluene is possible but often yields

mixtures of aldehyde/acid and requires careful control to avoid over-chlorination if radical

conditions are used.

Safety & Handling
Borane-THF: Highly flammable and moisture sensitive. Reacts violently with water to release

Hydrogen gas. Store at 2-8°C.

Halogenated Aromatics: May be skin irritants or sensitizers. Handle in a fume hood.

Waste Disposal: Quenched Borane mixtures contain boric acid/borates. Dispose of as

organic waste containing boron.

References
Target Compound Data:2-Chloro-4-fluoro-5-methylbenzyl alcohol (CAS 1536543-76-6).

Available from Apollo Scientific and CymitQuimica.
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Precursor Availability:2-Chloro-4-fluoro-5-methylbenzoic acid (CAS 208165-96-2).[5] Sigma-

Aldrich / PubChem.

Methodology (Acid Reduction): Brown, H. C., & Heim, P. (1973). "Selective reductions. 18.
Diborane as a reducing agent for carboxylic acids." The Journal of Organic Chemistry, 38(5),
912-916. (Standard protocol basis).

Analogous Synthesis:Preparation of 2-chloro-4-fluoro-5-nitrobenzoic acid. Patent

WO2022201155. (Demonstrates the stability of the 2-Cl-4-F substitution pattern under harsh

conditions).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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